Cas no 143627-51-4 (Ethanamine, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-)

• Product Name: Ethanamine, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• CAS No: 143627-51-4
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 3744749
• PubChem ID: 43249499
• Update Time: 2025-04-22

Ethanamine, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)ethan-1-amine
• 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]ethanamine
• DTXSID901213338
• 2-((4-(trifluoromethyl)benzyl)thio)ethanamine
• A1-30741
• 2-[[[4-(Trifluoromethyl)phenyl]methyl]thio]ethanamine
• 143627-51-4
• NXYFKSKOAHLXDI-UHFFFAOYSA-N

• Inchi： 1S/C10H12F3NS/c11-10(12,13)9-3-1-8(2-4-9)7-15-6-5-14/h1-4H,5-7,14H2
• InChI Key： NXYFKSKOAHLXDI-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 235.06425505Da
• Monoisotopic Mass: 235.06425505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.3Ų